N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C15H14N4OS/c20-14(15-18-12-3-1-2-4-13(12)21-15)17-10-6-8-19-11(9-10)5-7-16-19/h1-5,7,10H,6,8-9H2,(H,17,20)
• InChI Key: FOGRWAGHABPMPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol

Description

“N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[d]thiazole-2-carboxamide” is a complex organic compound. It is part of a class of compounds known as tetrahydropyrazolo[1,5-a]pyrazines. These compounds are important building blocks in medicinal chemistry. They are synthesized in a cost-efficient manner and can be functionalized with different substituents in various positions of pyrazole and/or piperazine rings.

Synthesis Analysis

The synthesis of these compounds involves the use of NH-pyrazole carbonic acids as a key intermediate. The regioselectivity for direct insertion of the substituent to the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine core is an important aspect of the synthesis process. The synthetic perspectives for using the functionalized 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine as a bifunctional scaffold is also discussed.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold. This scaffold can be functionalized with different substituents in various positions of pyrazole and/or piperazine rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings. The efficacy of using NH-pyrazole carbonic acids as a key intermediate of the process is demonstrated.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are strictly controlled. This is important for their use as building blocks in medicinal chemistry.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

Research on similar heterocyclic compounds, such as those involving benzo[d]thiazole carboxamide frameworks, has revealed significant potential in the synthesis of novel heterocyclic systems. These systems have shown promise in various biological activities, including antibacterial, antifungal, and anticancer properties. For instance, compounds derived from benzo[d]thiazole have been explored for their antimicrobial activities, with some showing promising results against bacteria like Staphylococcus aureus and Bacillus subtilis, as well as the fungus Candida albicans (Palkar et al., 2017). Moreover, modifications of these scaffolds have led to the development of molecules with potential anticancer activities, suggesting their utility in designing new anticancer agents (Rao et al., 2018).

Future Directions

The future directions for these compounds involve their use as building blocks for the different region- and/or stereoselective synthesis, including sole transformations or modifications of functional groups. The advantages of the proposed approach are proven compared with other known methodologies.

Mechanism of Action

Target of Action

The primary target of this compound is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the virus, making it an attractive target for potential anti-HBV therapeutics .

Mode of Action

The compound acts as a core protein allosteric modulator (CpAM) . It effectively inhibits a wide range of nucleoside-resistant HBV mutants . The compound interacts with the HBV core protein, leading to conformational changes that disrupt the normal function of the protein .

Biochemical Pathways

The compound affects the HBV life cycle by modulating the conformation of the core protein . This disruption prevents the virus from replicating and spreading, thereby reducing the viral load in the host organism .

Result of Action

The result of the compound’s action is a significant reduction in the HBV DNA viral load . This means that the number of viruses in the host organism is decreased, which could potentially alleviate symptoms and slow the progression of the disease .